Cas no 1806979-22-5 (2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806979-22-5
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4890825
• Update Time: 2025-05-25

2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-7(10)5-6(16)3(2-15)1-4(14-5)8(11,12)13/h1-2,7,16H
• InChI Key： FZORKGQGHVLLRE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C(C(C(F)F)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806979-22-5)

The compound 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806979-22-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and crop protection agents, aligning with the growing demand for sustainable solutions in agriculture and medicine.

In recent years, the scientific community has focused on fluorinated compounds like 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde due to their enhanced metabolic stability and bioavailability. These properties are critical in drug discovery, where fluorine substitution is a key strategy to improve pharmacokinetics. The compound’s aldehyde functionality also offers versatile reactivity, enabling its use in click chemistry and bioconjugation—two hot topics in modern synthetic chemistry. This aligns with frequent search queries such as “fluorinated pyridine applications” and “aldehyde derivatives in drug design,” reflecting its relevance in current research trends.

The agrochemical industry has also shown interest in CAS No. 1806979-22-5 as a precursor for pesticide development, particularly for targeting resistant pest strains. With global concerns about food security and sustainable farming, this compound’s potential to contribute to next-generation crop protection solutions is a major focus. Online searches for “trifluoromethyl pyridine herbicides” and “difluoromethyl agrochemicals” highlight its importance in addressing these challenges. Additionally, its hydroxy group provides a handle for further derivatization, making it a flexible building block for combinatorial chemistry.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde exemplifies the trend toward late-stage functionalization, a technique widely discussed in academic and industrial circles. Its preparation often involves palladium-catalyzed cross-coupling or electrophilic fluorination, methods frequently searched by chemists optimizing scalable routes. The compound’s heterocyclic core further underscores its utility in designing small-molecule probes for biological studies, another area of high interest in life sciences.

Environmental and regulatory considerations are also driving attention to fluorinated pyridines. As industries seek greener alternatives, the biodegradability and ecotoxicity of such compounds are under scrutiny. CAS No. 1806979-22-5 is often evaluated for its environmental footprint, resonating with search trends like “fluorochemicals and sustainability.” This dual focus on efficacy and safety positions it as a compound of interest for both innovators and regulators.

In summary, 2-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-4-carboxaldehyde represents a convergence of cutting-edge chemistry and real-world applications. Its role in drug discovery, agrochemical innovation, and sustainable chemistry ensures its continued relevance in scientific literature and industrial R&D. By addressing frequently searched topics such as “fluorine in medicinal chemistry” and “pyridine derivatives uses,” this overview highlights the compound’s multifaceted importance while adhering to SEO best practices for technical content.